Cas no 1880803-58-6 (2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one)

• Product Name: 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one
• CAS No: 1880803-58-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5707355
• PubChem ID: 131188631
• Update Time: 2025-10-31

2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one
• EN300-1126102
• 1880803-58-6
• 3(2H)-Furanone, dihydro-2,2-dimethyl-4-(4-methyl-2-piperidinyl)-

• Inchi： 1S/C12H21NO2/c1-8-4-5-13-10(6-8)9-7-15-12(2,3)11(9)14/h8-10,13H,4-7H2,1-3H3
• InChI Key： QYROAZKVYQGLDJ-UHFFFAOYSA-N
• SMILES： O1CC(C(C1(C)C)=O)C1CC(C)CCN1

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 305.7±37.0 °C(Predicted)
• pka: 8.76±0.10(Predicted)

Additional information on 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one

Recent Advances in the Study of 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one (CAS: 1880803-58-6)

The compound 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one (CAS: 1880803-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one, highlighting its efficient production via a multi-step catalytic process. The researchers emphasized the compound's stability and scalability, which are critical for industrial applications. Furthermore, the study identified key intermediates that could be leveraged for the development of derivatives with enhanced bioactivity.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymatic targets involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one exhibits high selectivity and potency against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This finding opens new avenues for the development of anti-inflammatory drugs with reduced side effects.

Additionally, computational modeling studies have provided deeper insights into the molecular interactions of 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one with its biological targets. Molecular docking simulations revealed that the compound's oxolan-3-one moiety plays a crucial role in binding to the active site of target proteins, thereby modulating their activity. These findings were corroborated by in vitro assays, which confirmed the compound's efficacy in cell-based models.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one. Recent pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its absorption and distribution profiles. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 2,2-Dimethyl-4-(4-methylpiperidin-2-yl)oxolan-3-one represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and demonstrated bioactivity make it a promising candidate for the development of novel therapeutics. Future research should focus on optimizing its pharmacological properties and exploring its applications in other disease areas, such as oncology and neurodegenerative disorders.